N-(5-Amino-2-methoxyphenyl)-4-(isopentyloxy)-benzamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-4-(isopentyloxy)-benzamide is a useful research compound. Its molecular formula is C19H24N2O3 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Gastrokinetic Activity
N-(5-Amino-2-methoxyphenyl)-4-(isopentyloxy)-benzamide and related compounds have shown promising results in gastrokinetic activity. These compounds were tested for their effects on gastric emptying, revealing potent in vivo activity. Certain derivatives, particularly those with specific substituents, demonstrated notable efficacy in enhancing gastric emptying in animal models (Kato et al., 1992).
Pharmacological Properties
Various optical isomers of benzamide derivatives, including those structurally similar to this compound, have been synthesized and evaluated for their affinity to 5-hydroxytryptamine 4 (5-HT4) receptors. These studies suggest potential applications in pharmacology, particularly in influencing serotonin receptors and impacting gastric emptying (Yanagi et al., 1999).
Antimicrobial Activity
A series of benzamide derivatives, similar in structure to this compound, were synthesized and evaluated for their antimicrobial properties. These compounds displayed broad-spectrum activity against various microorganisms, including drug-resistant strains. This suggests potential for benzamide derivatives in the development of new antimicrobial agents (Ertan et al., 2007).
Molecular Structure Analysis
Research on related benzamide compounds has included detailed structural analysis using techniques like X-ray diffraction, IR spectroscopy, and quantum chemical computation. This kind of research is crucial for understanding the physical and chemical properties of these compounds, which is essential for their potential applications in various scientific fields (Demir et al., 2015).
Properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-4-(3-methylbutoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-13(2)10-11-24-16-7-4-14(5-8-16)19(22)21-17-12-15(20)6-9-18(17)23-3/h4-9,12-13H,10-11,20H2,1-3H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMNRSZSDINMZCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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